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Compound of Interest

Compound Name: T-1-Pmpa

Cat. No.: B12367209

An In-depth Technical Guide on 2-(Phosphonomethyl)-pentanedioic Acid (2-PMPA)
For the attention of: Researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of the molecular structure, properties, and
biological activity of 2-(Phosphonomethyl)-pentanedioic acid, commonly known as 2-PMPA. 2-
PMPA is a potent and selective inhibitor of Glutamate Carboxypeptidase Il (GCPII), an enzyme
implicated in various neurological disorders and prostate cancer.[1][2][3][4]

Molecular Structure and Identification

2-PMPA is a small molecule inhibitor designed to mimic the natural substrate of GCPII.[4] Its
structure features a pentanedioic acid (glutarate) backbone, which interacts with the glutamate
recognition site of the enzyme, and a phosphonate group that chelates the zinc ions in the
enzyme's active site.[4][5]

Table 1: Chemical Identifiers and Molecular Structure
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Identifier Value

IUPAC Name 2-(phosphonomethyl)pentanedioic acid
Synonyms 2-PMPA

CAS Number 173039-10-6[1]

Molecular Formula

CeH1107P[1]

Molecular Weight 226.12 g/mol [6]
SMILES O=C(0O)CCC(C(0)=0)CP(0)(0)=0]6]
InChl Key ISEYJGQFXSTPMQ-UHFFFAQOYSA-N[1]

Physicochemical Properties

2-PMPA is a white to beige crystalline solid.[1][6] Due to its polar nature and ionized state at

physiological pH, it has limited oral bioavailability and ability to cross the blood-brain barrier,

which has prompted the development of more lipophilic prodrugs.[3][4][7]

Table 2: Physicochemical Data

Property Value Source
Physical Form Crystalline solid / Powder [1][6]
Purity >95% - >98% (HPLC) [1][6]
Solubility 10 mg/mL in PBS (pH 7.2) [1]

20 mg/mL in H20 [6]

Insoluble in DMSO and 8]

Ethanol

Melting Point

Undetermined

Boiling Point

Undetermined

Storage Temperature

Room temperature, desiccated  [6]
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Biological Activity and Mechanism of Action

2-PMPA is a highly potent and selective competitive inhibitor of Glutamate Carboxypeptidase I
(GCPI.[1][4][9] GCPII, also known as N-acetylated a-linked acidic dipeptidase (NAALADase)
or prostate-specific membrane antigen (PSMA), is a zinc metalloenzyme that hydrolyzes the
neuropeptide N-acetylaspartylglutamate (NAAG) into N-acetylaspartate (NAA) and glutamate.
[31[9][10]

By inhibiting GCPII, 2-PMPA prevents the breakdown of NAAG. This leads to two primary
neuroprotective effects:

o Increased NAAG levels: Elevated NAAG concentrations enhance the activation of
presynaptic group Il metabotropic glutamate receptors (mGIuR3), which in turn inhibits
further release of glutamate.[7][10][11]

o Decreased Glutamate levels: The inhibition of NAAG hydrolysis directly reduces the
production of glutamate, thereby mitigating excitotoxicity in conditions where excessive
glutamate is pathogenic.[1][3][9]

This mechanism of action makes GCPII inhibitors like 2-PMPA valuable research tools and
potential therapeutic agents for a range of neurological conditions, including stroke, traumatic
brain injury, neuropathic pain, and amyotrophic lateral sclerosis (ALS).[3][4]

Table 3: Pharmacological Data
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Parameter Value Description

Ki 0.2 nM[9] - 98 pM[1] Inhibition constant for GCPII.
Half-maximal inhibitory

ICso ~300 pM[4] - ~1 nM[6] _ _
concentration against GCPII.
Effective concentration for
neuroprotection against

ECso 8.4 uM o
hypoxia in rat cerebellar
neurons.[1]

No significant activity at over
o 100 other receptors,
Selectivity

transporters, and enzymes at
10 pM.[1][4]

Signaling Pathway and Visualization

The signaling pathway affected by 2-PMPA involves the regulation of glutamate

neurotransmission through the modulation of NAAG levels.
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Caption: Mechanism of 2-PMPA action on the GCPII signaling pathway.
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Experimental Protocols
GCPII Inhibition Microplate Assay

This protocol outlines a sensitive method for determining the inhibitory potential of compounds
like 2-PMPA against GCPIIl. The assay measures the hydrolysis of the natural substrate, N-
acetylaspartylglutamate (NAAG).[9]

Methodology:
e Enzyme and Substrate Preparation:
o Recombinant human GCPII is prepared and purified.

o A stock solution of the substrate, N-acetyl-L-aspartyl-L-[3,4-3H]glutamate ([BHI[NAAG), is
prepared in an appropriate buffer.

e Inhibitor Preparation:

o A stock solution of 2-PMPA is prepared and serially diluted to create a range of
concentrations for testing.

e Assay Procedure:
o The assay is conducted in a 96-well microplate format.
o To each well, add the following in order:
» Assay buffer (e.g., Tris-HCI with appropriate salts).
» The test inhibitor (2-PMPA at various concentrations) or vehicle control.
= Afixed amount of purified GCPIl enzyme.

o The plate is pre-incubated for a set time (e.g., 10 minutes) at a controlled temperature
(e.g., 37°C) to allow for inhibitor-enzyme binding.

o The reaction is initiated by adding the [BH]JNAAG substrate to each well.
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o The reaction is allowed to proceed for a specific duration (e.g., 15-30 minutes) at 37°C.

e Reaction Termination and Product Separation:

o The enzymatic reaction is terminated by adding a stop solution (e.g., sodium phosphate
buffer).

o The reaction mixture is transferred to an anion-exchange resin column (e.g., Dowex AG1-
X8) to separate the product, [3H]glutamate, from the unreacted [3H][NAAG substrate.

o The column is washed, and the [?H]glutamate is eluted.

e Quantification and Data Analysis:
o The radioactivity of the eluted [3H]glutamate is measured using a scintillation counter.
o The amount of product formed is calculated based on the radioactivity counts.

o Inhibition curves are generated by plotting the percentage of GCPII activity against the
logarithm of the inhibitor concentration.

o The ICso value is determined from the resulting dose-response curve. The Ki value can be
calculated using the Cheng-Prusoff equation if the substrate concentration and Km are
known.[9]

Experimental Workflow Visualization

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://pubmed.ncbi.nlm.nih.gov/12413472/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12367209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Prepare Serial Dilutions
3
G’repare GCPII Enzyme] Grepare [FHINAAG Substrate] [ of 2-PMPA ]

N@Qixecutio vw (96-WW

[Add Buffer, 2-PMPA, & GCPID

Gre—incubate (37°CD

Qnitiate with [3H]NAAG)
anubate (37°CD

Anae/sis

Germinate ReactiorD

Separate Product via
Anion-Exchange

Quantify [3H]Glutamate
(Scintillation Counting)

[ Calculate ICso / Ki ]

Click to download full resolution via product page

Caption: Workflow for a GCPII radiometric inhibition assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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